N-(4-chlorobenzyl)-4-(2,4-dioxothiazolidin-3-yl)piperidine-1-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C16H18ClN3O3S/c17-12-3-1-11(2-4-12)9-18-15(22)19-7-5-13(6-8-19)20-14(21)10-24-16(20)23/h1-4,13H,5-10H2,(H,18,22)
• InChI Key: YBMOZUSZPITWDI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CSC2=O)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C16H18ClN3O3S
• Molecular Weight: 367.9 g/mol

Description

N-(4-chlorobenzyl)-4-(2,4-dioxothiazolidin-3-yl)piperidine-1-carboxamide, also known as CP-31398, is a small molecule that has been extensively studied for its potential use in cancer therapy. CP-31398 has been shown to have a variety of biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

N-(4-chlorobenzyl)-4-(2,4-dioxothiazolidin-3-yl)piperidine-1-carboxamide works by binding to the p53 protein, which is a tumor suppressor that plays a critical role in regulating cell growth and preventing the development of cancer. By binding to p53, this compound stabilizes the protein and enhances its activity, leading to increased apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and suppress tumor growth. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. Additionally, this compound has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-4-(2,4-dioxothiazolidin-3-yl)piperidine-1-carboxamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to its use. This compound is not very soluble in water, which can make it difficult to work with in certain experiments. Additionally, its effects on non-cancer cells are not well understood, which could limit its potential use in other areas of research.

Future Directions

There are several future directions for research on N-(4-chlorobenzyl)-4-(2,4-dioxothiazolidin-3-yl)piperidine-1-carboxamide. One area of interest is in the development of new cancer therapies that incorporate this compound. Another area of interest is in the use of this compound in the treatment of inflammatory diseases. Additionally, further research is needed to better understand the effects of this compound on non-cancer cells and to identify any potential side effects or limitations to its use.

Synthesis Methods

N-(4-chlorobenzyl)-4-(2,4-dioxothiazolidin-3-yl)piperidine-1-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemicals. The synthesis process is complex and requires careful attention to detail to ensure that the final product is of high quality.

Scientific Research Applications

N-(4-chlorobenzyl)-4-(2,4-dioxothiazolidin-3-yl)piperidine-1-carboxamide has been extensively studied for its potential use in cancer therapy. It has been shown to have a variety of effects on cancer cells, including inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential adjuvant therapy.